Cas no 1240606-08-9 (2-Bromo-5-chloro-4-oxazolemethanol)

• Product Name: 2-Bromo-5-chloro-4-oxazolemethanol
• CAS No: 1240606-08-9
• MF: C₄H₃BrClNO₂
• MW: 212.429119348526
• CID: 5056538
• Update Time: 2025-06-08

2-Bromo-5-chloro-4-oxazolemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-oxazolemethanol

• Inchi： 1S/C4H3BrClNO2/c5-4-7-2(1-8)3(6)9-4/h8H,1H2
• InChI Key： STNCCZHRBDICFU-UHFFFAOYSA-N
• SMILES： O1C(Cl)=C(CO)N=C1Br

Additional information on 2-Bromo-5-chloro-4-oxazolemethanol

2-Bromo-5-chloro-4-oxazolemethanol (CAS No. 1240606-08-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-Bromo-5-chloro-4-oxazolemethanol (CAS No. 1240606-08-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

The synthesis of 2-Bromo-5-chloro-4-oxazolemethanol typically involves a multi-step process that begins with the formation of an oxazole ring. One common approach is to start with a suitable amine and carboxylic acid or their derivatives, which are then cyclized under appropriate conditions to form the oxazole ring. The bromination and chlorination steps are crucial for introducing the desired functional groups, which can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of 2-Bromo-5-chloro-4-oxazolemethanol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine and chlorine substituents were found to enhance the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 2-Bromo-5-chloro-4-oxazolemethanol has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute (2022) reported that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific kinases involved in cell proliferation and survival. The mechanism of action appears to involve the modulation of signaling pathways that are dysregulated in cancer cells.

The physical and chemical properties of 2-Bromo-5-chloro-4-oxazolemethanol are also noteworthy. It is a white crystalline solid with a melting point of approximately 135°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays and drug discovery platforms. Its stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

The potential applications of 2-Bromo-5-chloro-4-oxazolemethanol extend beyond its direct use as a therapeutic agent. It serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of prodrugs, which are designed to improve the pharmacokinetic properties of existing drugs. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science.

In conclusion, 2-Bromo-5-chloro-4-oxazolemethanol (CAS No. 1240606-08-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.